Cas no 331760-60-2 (1-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-1H-pyrrole-2-carbonitrile)

• Product Name: 1-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-1H-pyrrole-2-carbonitrile
• CAS No: 331760-60-2
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• CID: 3069363
• PubChem ID: 793940
• Update Time: 2025-04-21

1-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-1H-pyrrole-2-carbonitrile
• 1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1H-pyrrole-2-carbonitrile
• Cambridge id 5308609
• AKOS000531150
• CS-0327793
• HMS1580N01
• STK279836
• AH-262/36337015
• 1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-1H-pyrrole-2-carbonitrile
• 331760-60-2
• VS-00968
• DTXSID001145350
• AB00079887-01
• 1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyrrole-2-carbonitrile
• Oprea1_449033
• BBL001963
• 1-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1H-pyrrole-2-carbonitrile
• HMS3433C11
• Oprea1_420917
• BRD-K11543815-001-01-4

• Inchi： 1S/C14H11N3S/c15-8-10-4-3-7-17(10)14-12(9-16)11-5-1-2-6-13(11)18-14/h3-4,7H,1-2,5-6H2
• InChI Key： OMMAVSBALOLWTH-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)N1C=CC=C1C#N

Computed Properties

• Exact Mass: 253.06736854Da
• Monoisotopic Mass: 253.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų